Cas no 1206980-39-3 (2-Chloro-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Chloro-3-(trifluoromethoxy)pyridine
• CAS No: 1206980-39-3
• MF: C₆H₃ClF₃NO
• MW: 197.542330980301
• MDL: MFCD17168453
• CID: 1025901
• PubChem ID: 49871751
• Update Time: 2025-06-12

2-Chloro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(trifluoromethoxy)pyridine
• 5S-Hydroxy-6R-(S-(2-Oxo-3-thiopropionyl))-7E,9E,11Z,14Z-eicosatetraenoicacid
• BCP14968
• STL555357
• BBL101561
• 3600AA
• SB21549
• Pyridine, 2-chloro-3-(trifluoromethoxy)-
• ST2404301
• EN300-204489
• CS-D0407
• AKOS007929944
• VJUMNUANNCTDHC-UHFFFAOYSA-N
• SY028166
• MFCD17168453
• SCHEMBL2301674
• DS-17333
• 1206980-39-3
• DB-302948
• DTXSID30678832

• MDL： MFCD17168453
• Inchi： 1S/C6H3ClF3NO/c7-5-4(2-1-3-11-5)12-6(8,9)10/h1-3H
• InChI Key： VJUMNUANNCTDHC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)OC(F)(F)F

Computed Properties

• Exact Mass: 196.9855259g/mol
• Monoisotopic Mass: 196.9855259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Experimental Properties

• Boiling Point: 165.9±35.0℃ at 760 mmHg

2-Chloro-3-(trifluoromethoxy)pyridine Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 2-Chloro-3-(trifluoromethoxy)pyridine

2-Chloro-3-(trifluoromethoxy)pyridine: A Versatile Compound in Modern Pharmaceutical Research

2-Chloro-3-(trifluoromethoxy)pyridine (CAS No. 1206980-39-3) is a highly versatile compound that has gained significant attention in the field of pharmaceutical research due to its unique chemical properties and potential applications. This compound, characterized by its chloro and trifluoromethoxy substituents on a pyridine ring, offers a robust platform for the development of novel drugs and therapeutic agents.

The chemical structure of 2-Chloro-3-(trifluoromethoxy)pyridine is particularly noteworthy. The presence of the chloro group at the 2-position and the trifluoromethoxy group at the 3-position imparts distinct electronic and steric effects, making it an ideal building block for various synthetic transformations. These substituents enhance the compound's reactivity and stability, which are crucial for its use in drug discovery and development.

In recent years, 2-Chloro-3-(trifluoromethoxy)pyridine has been extensively studied for its potential in the synthesis of bioactive molecules. One of the key areas of research has been its application in the development of inhibitors for various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a scaffold for designing potent inhibitors of kinases, which are implicated in numerous diseases, including cancer and inflammatory disorders.

Beyond kinase inhibition, 2-Chloro-3-(trifluoromethoxy)pyridine has also shown promise in the field of neuropharmacology. Research conducted at a leading pharmaceutical company demonstrated that derivatives of this compound exhibit significant activity against specific neurotransmitter receptors, suggesting potential therapeutic applications in neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 2-Chloro-3-(trifluoromethoxy)pyridine further enhances its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently, ensuring a steady supply for large-scale studies and clinical trials. One such method involves the reaction of 2-chloropyridine with trifluoromethyl sulfinate, followed by oxidative cleavage to form the desired product. This synthetic pathway is not only cost-effective but also environmentally friendly, aligning with the growing emphasis on sustainable chemistry practices.

In addition to its direct use in drug development, 2-Chloro-3-(trifluoromethoxy)pyridine serves as an important intermediate in the synthesis of more complex molecules. Its reactivity with a wide range of functional groups allows chemists to introduce diverse substituents, thereby expanding the chemical space available for exploration. This flexibility is particularly valuable in high-throughput screening (HTS) campaigns, where large libraries of compounds are tested for their biological activity.

The safety profile of 2-Chloro-3-(trifluoromethoxy)pyridine has also been thoroughly evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development into drug candidates. However, as with any chemical compound used in pharmaceutical research, appropriate safety measures should be taken during handling and storage to ensure the well-being of researchers and laboratory personnel.

In conclusion, 2-Chloro-3-(trifluoromethoxy)pyridine (CAS No. 1206980-39-3) stands out as a valuable compound in modern pharmaceutical research. Its unique chemical structure, synthetic accessibility, and potential applications in drug discovery make it an essential tool for scientists working on novel therapeutics. As research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing medical treatments and improving patient outcomes.